Cas no 2219369-60-3 (tert-butyl 6-(methoxymethyl)-7-oxa-3-azabicyclo4.1.0heptane-3-carboxylate)
tert-butyl 6-(methoxymethyl)-7-oxa-3-azabicyclo4.1.0heptane-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 6-(methoxymethyl)-7-oxa-3-azabicyclo4.1.0heptane-3-carboxylate
- 2219369-60-3
- tert-butyl 6-(methoxymethyl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate
- EN300-1708322
-
- Inchi: 1S/C12H21NO4/c1-11(2,3)17-10(14)13-6-5-12(8-15-4)9(7-13)16-12/h9H,5-8H2,1-4H3
- InChI Key: DITZPIURONPRQZ-UHFFFAOYSA-N
- SMILES: O1C2CN(C(=O)OC(C)(C)C)CCC12COC
Computed Properties
- Exact Mass: 243.14705815g/mol
- Monoisotopic Mass: 243.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 51.3Ų
tert-butyl 6-(methoxymethyl)-7-oxa-3-azabicyclo4.1.0heptane-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1708322-0.05g |
tert-butyl 6-(methoxymethyl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate |
2219369-60-3 | 0.05g |
$1129.0 | 2023-09-20 | ||
| Enamine | EN300-1708322-0.1g |
tert-butyl 6-(methoxymethyl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate |
2219369-60-3 | 0.1g |
$1183.0 | 2023-09-20 | ||
| Enamine | EN300-1708322-0.25g |
tert-butyl 6-(methoxymethyl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate |
2219369-60-3 | 0.25g |
$1235.0 | 2023-09-20 | ||
| Enamine | EN300-1708322-0.5g |
tert-butyl 6-(methoxymethyl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate |
2219369-60-3 | 0.5g |
$1289.0 | 2023-09-20 | ||
| Enamine | EN300-1708322-1.0g |
tert-butyl 6-(methoxymethyl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate |
2219369-60-3 | 1g |
$1343.0 | 2023-06-04 | ||
| Enamine | EN300-1708322-2.5g |
tert-butyl 6-(methoxymethyl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate |
2219369-60-3 | 2.5g |
$2631.0 | 2023-09-20 | ||
| Enamine | EN300-1708322-5.0g |
tert-butyl 6-(methoxymethyl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate |
2219369-60-3 | 5g |
$3894.0 | 2023-06-04 | ||
| Enamine | EN300-1708322-10.0g |
tert-butyl 6-(methoxymethyl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate |
2219369-60-3 | 10g |
$5774.0 | 2023-06-04 | ||
| Enamine | EN300-1708322-1g |
tert-butyl 6-(methoxymethyl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate |
2219369-60-3 | 1g |
$1343.0 | 2023-09-20 | ||
| Enamine | EN300-1708322-5g |
tert-butyl 6-(methoxymethyl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate |
2219369-60-3 | 5g |
$3894.0 | 2023-09-20 |
tert-butyl 6-(methoxymethyl)-7-oxa-3-azabicyclo4.1.0heptane-3-carboxylate Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on tert-butyl 6-(methoxymethyl)-7-oxa-3-azabicyclo4.1.0heptane-3-carboxylate
tert-butyl 6-(methoxymethyl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate
The compound with CAS number 2219369-60-3, known as tert-butyl 6-(methoxymethyl)-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate, is a complex organic molecule with significant applications in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of bicyclic compounds, which are characterized by their unique structural features and versatile chemical properties.
The structure of this compound is composed of a bicyclo[4.1.0]heptane framework, which is a type of norbornane derivative. The presence of the methoxymethyl group at position 6 and the tert-butyl ester group at position 3 introduces additional functional groups that enhance its reactivity and utility in various chemical reactions.
Recent studies have highlighted the importance of bicyclic compounds like this one in drug design and development. The unique geometry of the bicyclo[4.1.0]heptane system allows for favorable interactions with biological targets, making it a valuable scaffold for medicinal chemists.
In terms of synthesis, this compound can be prepared through a variety of methods, including ring-closing metathesis and other cycloaddition reactions. The use of transition metal catalysts has been particularly effective in constructing the bicyclic framework efficiently.
Applications of this compound extend beyond the pharmaceutical industry, with potential uses in agrochemicals and advanced materials science as well.
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